5,6-dimethyl-N-(1-phenylethyl)thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5,6-dimethyl-N-(1-phenylethyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H17N3S/c1-10-12(3)20-16-14(10)15(17-9-18-16)19-11(2)13-7-5-4-6-8-13/h4-9,11H,1-3H3,(H,17,18,19)
• InChI Key: AIXOOHLFFRERFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NC(C)C3=CC=CC=C3)C
• Molecular Formula: C16H17N3S
• Molecular Weight: 283.4 g/mol

Description

This compound is a thieno[2,3-d]pyrimidine derivative. Thieno[2,3-d]pyrimidines are an important class of chemical compounds with diverse biological activities. They have been reported to exhibit valuable pharmacological properties such as antiviral, antioxidant, and antimalarial activities.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidines can undergo a series of heterocyclization reactions to produce thiophene, pyridine, pyrimidine, and pyran derivatives. The specific reactions that “5,6-dimethyl-N-(1-phenylethyl)thieno[2,3-d]pyrimidin-4-amine” can undergo are not directly available from the search results.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, including “5,6-dimethyl-N-(1-phenylethyl)thieno[2,3-d]pyrimidin-4-amine”, have been reported to possess a wide range of therapeutic properties. . They are remarkably effective compounds with respect to their biological and physiological functions such as:

Material Science

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Mycobacterium Tuberculosis Inhibition

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Synthesis and Characterization

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Future Directions

Based on the search results, future work could involve designing new thieno[2,3-d]pyrimidin-4-amines with improved potency and acceptable pharmacokinetics to warrant in vivo evaluation.

Mechanism of Action

Target of Action

The primary target of 5,6-dimethyl-N-(1-phenylethyl)thieno[2,3-d]pyrimidin-4-amine is the Cytochrome bd oxidase (Cyt-bd) . This enzyme is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

The compound inhibits the activity of Cyt-bd . The inhibition of this enzyme disrupts the energy metabolism of the Mycobacterium tuberculosis, leading to its death .

Biochemical Pathways

The compound affects the oxidative phosphorylation pathway in Mycobacterium tuberculosis . By inhibiting the Cyt-bd, the compound disrupts the electron transport chain, leading to a decrease in ATP production .

Result of Action

The inhibition of Cyt-bd leads to a decrease in ATP production, which is critical for the survival and proliferation of Mycobacterium tuberculosis . This results in the death of the bacteria, thereby exerting its antimicrobial effects .

Action Environment

The efficacy of the compound can be influenced by the expression levels of the Cyt-bd-encoding genes . For instance, the compound was found to be less potent against Mycobacterium tuberculosis H37Rv compared to N0145, which may be attributed to the higher expression of the Cyt-bd-encoding genes in the laboratory-adapted Mycobacterium tuberculosis H37Rv strain .